Cas no 1451390-79-6 (3-Acetyl-5-chlorothiophene-2-boronic acid)

3-Acetyl-5-chlorothiophene-2-boronic acid structure
1451390-79-6 structure
Product Name:3-Acetyl-5-chlorothiophene-2-boronic acid
CAS No:1451390-79-6
MF:C6H6BClO3S
MW:204.439039707184
MDL:MFCD11044926
CID:4733615
Update Time:2023-08-15

3-Acetyl-5-chlorothiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Acetyl-5-chlorothiophene-2-boronic acid
    • C6H6BClO3S
    • BC001821
    • Z1393
    • (3-Acetyl-5-chlorothiophen-2-yl)boronic acid
    • MDL: MFCD11044926
    • Inchi: 1S/C6H6BClO3S/c1-3(9)4-2-5(8)12-6(4)7(10)11/h2,10-11H,1H3
    • InChI Key: IQJXOKRAHLVSJN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(C)=O)=C(B(O)O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Topological Polar Surface Area: 85.8

3-Acetyl-5-chlorothiophene-2-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB515441-1 g
3-Acetyl-5-chlorothiophene-2-boronic acid
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€216.90 2023-04-18
abcr
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abcr
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€217.60 2025-02-21
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